Cas no 1213534-37-2 ((S)-Cyclopropyl(4-methoxyphenyl)methanamine)

(S)-Cyclopropyl(4-methoxyphenyl)methanamine is a chiral amine compound featuring a cyclopropyl group and a 4-methoxyphenyl substituent. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications, particularly in the development of bioactive molecules and enantioselective catalysts. The cyclopropyl ring enhances structural rigidity, while the methoxy group offers electronic modulation, influencing reactivity and binding affinity. This compound is commonly utilized in medicinal chemistry for the synthesis of ligands and active pharmaceutical ingredients (APIs) due to its well-defined chirality and stability under various reaction conditions. High purity and consistent quality ensure reproducibility in research and industrial processes.
(S)-Cyclopropyl(4-methoxyphenyl)methanamine structure
1213534-37-2 structure
Product Name:(S)-Cyclopropyl(4-methoxyphenyl)methanamine
CAS No:1213534-37-2
MF:C11H15NO
MW:177.242902994156
CID:2184409
Update Time:2025-11-02

(S)-Cyclopropyl(4-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1S)cyclopropyl(4-methoxyphenyl)methylamine
    • (S)-cyclopropyl(4-methoxyphenyl)methanamine
    • (S)-alpha-Cyclopropyl-4-methoxybenzenemethanamine
    • (S)-Cyclopropyl(4-methoxyphenyl)methanamine
    • Inchi: 1S/C11H15NO/c1-13-10-6-4-9(5-7-10)11(12)8-2-3-8/h4-8,11H,2-3,12H2,1H3/t11-/m0/s1
    • InChI Key: IVVASFZJFLBRPG-NSHDSACASA-N
    • SMILES: O(C)C1C=CC(=CC=1)[C@H](C1CC1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Topological Polar Surface Area: 35.2

(S)-Cyclopropyl(4-methoxyphenyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A993069-1g
(S)-cyclopropyl(4-methoxyphenyl)methanamine
1213534-37-2 98%
1g
$837.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1560360-1g
(S)-cyclopropyl(4-methoxyphenyl)methanamine
1213534-37-2 98%
1g
¥7257.00 2024-08-09

Additional information on (S)-Cyclopropyl(4-methoxyphenyl)methanamine

Comprehensive Guide to (S)-Cyclopropyl(4-methoxyphenyl)methanamine (CAS No. 1213534-37-2): Properties, Applications, and Market Insights

(S)-Cyclopropyl(4-methoxyphenyl)methanamine (CAS No. 1213534-37-2) is a chiral amine compound with significant potential in pharmaceutical and chemical research. This compound features a cyclopropyl group and a 4-methoxyphenyl moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique structure contributes to its stereoselective properties, which are crucial for developing enantiomerically pure drugs.

The growing interest in chiral amines like (S)-Cyclopropyl(4-methoxyphenyl)methanamine stems from their role in asymmetric synthesis and drug discovery. Researchers are increasingly focusing on enantioselective catalysis and green chemistry to optimize the production of such compounds. This aligns with the industry's shift toward sustainable and efficient synthetic methods.

One of the key applications of (S)-Cyclopropyl(4-methoxyphenyl)methanamine is in the development of CNS-targeting drugs. Its structural features make it a promising candidate for modulating neurotransmitter systems, which is a hot topic in neuroscience and mental health research. The demand for novel neuroactive compounds has surged, driven by the need for treatments for conditions like depression and anxiety.

From a market perspective, the global demand for high-purity chiral amines is on the rise. Pharmaceutical companies are investing heavily in custom synthesis and contract manufacturing to meet the needs of drug development pipelines. (S)-Cyclopropyl(4-methoxyphenyl)methanamine is part of this trend, with suppliers offering tailored solutions for research and production.

In terms of chemical properties, this compound exhibits moderate solubility in organic solvents, which facilitates its use in various synthetic protocols. Its stability under standard laboratory conditions makes it a reliable building block for medicinal chemistry projects. Analytical techniques like HPLC and NMR are commonly employed to verify its purity and enantiomeric excess.

The synthesis of (S)-Cyclopropyl(4-methoxyphenyl)methanamine often involves asymmetric hydrogenation or enzymatic resolution, reflecting advancements in catalytic methods. These processes are designed to minimize waste and improve yield, addressing the pharmaceutical industry's emphasis on cost-effective and eco-friendly production.

For researchers exploring structure-activity relationships (SAR), this compound serves as a versatile scaffold. Its cyclopropane ring and methoxy group offer opportunities for structural modifications, enabling the design of derivatives with enhanced bioactivity. This is particularly relevant in the search for new therapeutic agents with improved efficacy and safety profiles.

Looking ahead, the potential of (S)-Cyclopropyl(4-methoxyphenyl)methanamine in drug discovery and material science continues to expand. Innovations in computational chemistry and AI-driven molecular design are expected to further unlock its applications, making it a compound to watch in the coming years.

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